Cas no 827589-29-7 (2-Pyridinamine, 6-pyrazinyl-)

• Product Name: 2-Pyridinamine, 6-pyrazinyl-
• CAS No: 827589-29-7
• MF: C₉H₈N₄
• MW: 172.18662071228
• CID: 683593
• PubChem ID: 58772601
• Update Time: 2025-07-19

2-Pyridinamine, 6-pyrazinyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, 6-pyrazinyl-
• 6-pyrazin-2-ylpyridin-2-amine
• 6-(2-pyrazinyl)-2-Pyridinamine
• EN300-643353
• AKOS013285072
• 827589-29-7
• DTXSID30729914
• 6-(Pyrazin-2-yl)pyridin-2-amine
• SCHEMBL13403463

• Inchi： 1S/C9H8N4/c10-9-3-1-2-7(13-9)8-6-11-4-5-12-8/h1-6H,(H2,10,13)
• InChI Key： VCBPGBKCVMLHHR-UHFFFAOYSA-N
• SMILES： N1C(=CC=CC=1C1C=NC=CN=1)N

Computed Properties

• Exact Mass: 172.074896272g/mol
• Monoisotopic Mass: 172.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 64.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 2-Pyridinamine, 6-pyrazinyl-

Introduction to 2-Pyridinamine, 6-pyrazinyl- (CAS No. 827589-29-7)

2-Pyridinamine, 6-pyrazinyl- (CAS No. 827589-29-7) is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound belongs to the class of pyridine derivatives, which are well-known for their broad spectrum of applications in drug development. The presence of both pyridine and pyrazine rings in its molecular structure endows it with distinct electronic and steric characteristics, making it a promising candidate for further investigation.

The molecular formula of 2-Pyridinamine, 6-pyrazinyl- is C₈H₈N₄, and it features a pyridine ring substituted at the 2-position with an amine group (-NH₂) and at the 6-position with a pyrazine ring. This specific arrangement of functional groups contributes to its reactivity and potential interactions with biological targets. The compound's solubility profile, thermal stability, and metabolic pathways are areas of active study, as these factors are crucial for its pharmaceutical applicability.

In recent years, there has been a growing interest in exploring the pharmacological properties of 2-Pyridinamine, 6-pyrazinyl-. Preliminary studies have suggested that this compound may exhibit various biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The pyridine and pyrazine moieties are known to interact with enzymes and receptors in biological systems, which makes this compound a valuable scaffold for drug design.

One of the most exciting aspects of 2-Pyridinamine, 6-pyrazinyl- is its potential as a lead compound for the development of novel therapeutic agents. Researchers have been particularly interested in its ability to modulate signaling pathways involved in cancer progression. For instance, studies have indicated that this compound may inhibit the activity of kinases and other enzymes that are overexpressed in tumor cells. This mechanism of action aligns with the current trends in oncology research, where targeted therapies are being developed to selectively inhibit aberrant signaling pathways.

The synthesis of 2-Pyridinamine, 6-pyrazinyl- has also been optimized to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex molecular framework efficiently. These synthetic approaches not only enhance the accessibility of the compound but also allow for structural modifications to explore its pharmacological potential further.

Another area of interest is the computational modeling of 2-Pyridinamine, 6-pyrazinyl- interactions with biological targets. Molecular docking studies have been conducted to predict how this compound might bind to specific proteins and enzymes. These simulations provide valuable insights into the binding affinity and mode of interaction, which are critical for designing drugs with improved efficacy and reduced side effects.

The pharmacokinetic properties of 2-Pyridinamine, 6-pyrazinyl- are also under investigation. Understanding how the body processes this compound—its absorption, distribution, metabolism, and excretion (ADME)—is essential for determining its therapeutic window and potential toxicity profile. Preclinical studies are being carried out to assess these parameters in animal models, which will provide a foundation for future human trials.

In conclusion,2-Pyridinamine, 6-pyrazinyl- (CAS No. 827589-29-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a compelling candidate for further research and development. As our understanding of its pharmacological properties continues to grow,this compound holds great promise for contributing to the discovery of new treatments for various diseases, particularly those related to cancer and inflammation.